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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin
Cat. No.: B8103319
Get Quote
\ J

Executive Safety Summary

Immediate Action Required: 3-Hydroxy Midostaurin (CGP 52421) is the major active
metabolite of Midostaurin. It acts as a potent FLT3 tyrosine kinase inhibitor and must be
handled as a High Potency Active Pharmaceutical Ingredient (HPAPI).

» Hazard Classification: Reproductive Toxicant (Category 1B), Specific Target Organ Toxicant
(Repeated Exposure), Acute Aquatic Toxicant.[1]

« Critical Prohibition:NEVER dispose of this compound, its stock solutions, or contaminated
buffers down the sink. Sewering of hazardous pharmaceutical waste is a violation of EPA
regulations (40 CFR Part 266 Subpart P) and poses severe ecological risks.

o Disposal Method: High-Temperature Incineration (Chemical Waste Stream).

Chemical Identity & Hazard Profiling

To manage risk, we must understand the causality of the hazard. 3-Hydroxy Midostaurin is
not merely a "toxic chemical”; it is a designed cellular modulator.
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e Mechanism of Action: Like its parent compound, it inhibits FLT3, KIT, and VEGFR2 kinases.
This mechanism, while therapeutic for AML (Acute Myeloid Leukemia), disrupts critical
developmental signaling pathways in healthy organisms.

e The "Why" Behind the Protocol:

o Teratogenicity: Because it inhibits angiogenesis (VEGFR2) and cell proliferation (KIT),
exposure during pregnancy can cause fetal harm. Protocol Implication: Double-gloving is
mandatory to prevent dermal absorption, which is a documented route of entry for
staurosporine derivatives.

o Environmental Persistence: The complex indolocarbazole ring structure is resistant to
standard biological wastewater treatment. Protocol Implication: Incineration is the only
validated method to break the core chemical scaffold.

Property Data

Chemical Name 3-Hydroxy Midostaurin (CGP 52421)

112947-65-0 (or 120685-11-2 for parent

CAS Number
Midostaurin reference)
Molecular Formula C35H30N405
Physical State White to light yellow solid
Solubility DMSO, Methanol (Poorly soluble in water)

Not P/U Listed by name, but regulated as
RCRA Status Characteristic Hazardous Waste (Toxic) or Bulk
Chemotherapy Waste depending on jurisdiction.

Pre-Disposal Handling: The Self-Validating System

A "Self-Validating System" means the workflow prevents errors before they occur. We do not
rely on memory; we rely on physical barriers and visual cues.

A. Engineering Controls
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» Primary Barrier: All weighing, solubilization, and handling of the dry powder must occur
inside a Class II, Type A2 (or higher) Biological Safety Cabinet (BSC) or a dedicated powder
containment hood.

 Static Control: Use an ionizing bar during weighing. These compounds are often
electrostatic; static discharge can aerosolize the powder, contaminating the bench and the

user.
B. Personal Protective Equipment (PPE) Matrix
PPE Item Specification Causality / Rationale
The outer glove takes the
mechanical stress; the inner
Double Nitrile (Outer: 5 mil, glove provides the chemical
Gloves ) ]

Inner: 4 mil) barrier. Change outer gloves
immediately after handling
stock solutions.

Cotton lab coats absorb liquids
G Tyvek® or Poly-coated (Back- and hold the toxin against the
own

closing) skin. Impervious materials are
required.[2][3][4][5]1[6]1[7]
Inhalation of particulates is the

Respiratory N95 or PAPR (if outside BSC) fastest route to systemic
absorption.
Standard safety glasses do not
Eye Protection Chemical Splash Goggles seal against aerosols or

splashes.

The Disposal Protocol (Step-by-Step)

This protocol distinguishes between Trace Waste (empty vials, contaminated PPE) and Bulk
Waste (stock solutions, unused powder).

Scenario A: Disposal of Stock Solutions & Liquid Waste
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» Context: You have expired DMSO stock or cell culture media containing >0.1 uM 3-Hydroxy
Midostaurin.

e Segregation: Do not mix with general organic solvents (e.g., Acetone wash waste). This must
go into a dedicated "Cytotoxic/Scavenger" waste stream.

o Container: Use a High-Density Polyethylene (HDPE) carboy labeled "TOXIC -
INCINERATION ONLY."

e Labeling: clearly mark the tag with:
o Contains: 3-Hydroxy Midostaurin in DMSO.

o Hazard:[1][2][4][8][9] Toxic, Repro Toxin.[1]

Hand-off: Transfer to EHS for High-Temperature Incineration.

Scenario B: Disposal of Solid Waste (Vials, Weigh Boats,
PPE)

o Context: You have an empty vial that contained the drug, or gloves used during handling.
e Trace vs. Bulk:

o Trace (Empty <3% by weight): Place in a Yellow Chemotherapy Bin (if available) or a rigid
hazardous waste container.

o Bulk (Unused Powder): If disposing of a vial with visible powder, it must be treated as
Hazardous Chemical Waste (Black Bin equivalent in clinical settings).

o Sealing: All solid waste must be double-bagged (clear plastic 4 mil) before being placed in
the rigid drum.

Scenario C: Decontamination of Bench Surfaces

o The Myth: "Bleach kills everything."
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e The Reality: Sodium Hypochlorite (Bleach) is an oxidizer, but it may not fully degrade the
staurosporine ring structure immediately.

e The Protocol:

o

Absorb: Wipe the area with a detergent-soaked wipe to remove physical residue.
o Oxidize: Apply 10% Sodium Hypochlorite (Bleach). Allow 10 minutes of contact time.

o Neutralize: Wipe with 1% Sodium Thiosulfate to neutralize the bleach (prevents corrosion
of the BSC).

o Rinse: Final wipe with 70% Ethanol.
o Dispose: All wipes go into the Solid Hazardous Waste bin.

Visualizing the Decision Logic

The following diagram illustrates the decision tree for segregating 3-Hydroxy Midostaurin
waste streams to ensure regulatory compliance.
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Waste Generation:
3-Hydroxy Midostaurin

Determine Waste State

Solid Waste
(Vials, PPE, Sharps)

Liquid Waste
(Stock Solutions, Media)

Trace or Bulk?

Not Empty

Trace Contamination

ion?
Concentration? (Empty Vials, Gloves)

Bulk Solid

Stock/DMSO | Cell Media (Visible Powder/Unused)

DISPOSAL METHOD:
Yellow Bin / Trace Chemo
(Incineration Regulated)

High Conc / Stock Dilute Media
(>0.1%) (<0.1%)

DISPOSAL METHOD:
High-Temp Incineration
(Hazardous Chemical Waste)

Click to download full resolution via product page
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Caption: Decision tree for segregating 3-Hydroxy Midostaurin waste. Note that both liquid
streams ultimately require incineration to prevent aquatic toxicity.

Emergency Spill Response

If a spill occurs outside the BSC.:

 |solate: Evacuate the immediate area. Post "DO NOT ENTER" signage.
o PPE Up: Don double gloves, gown, goggles, and N95 respirator.

» Contain: Cover the spill with a Chemotherapy Spill Mat or absorbent pads. Do not wipe dry
powder; wet it slightly with a solvent (like ethanol) to prevent dust generation, then wipe.

¢ Clean: Use the "Absorb -> Oxidize -> Neutralize" method described in Section 4.

o Report: Notify your EHS officer immediately. This is a "Hazardous Material Release."

Regulatory Compliance & References

Compliance is governed by the EPA (RCRA) in the US and equivalent bodies globally. While 3-
Hydroxy Midostaurin is not explicitly "P-Listed," it falls under the "Characteristic" and "NIOSH
Hazardous Drug" frameworks.

References:

o National Institute for Occupational Safety and Health (NIOSH). (2016). NIOSH List of
Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease
Control and Prevention. [Link]

» U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous
Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine (40 CFR Part 266
Subpart P). Federal Register. [Link]

o Occupational Safety and Health Administration (OSHA). (n.d.). Controlling Occupational
Exposure to Hazardous Drugs.[10] OSHA Safety and Health Topics.[1][11] [Link]
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¢ Novartis. (2017). Rydapt (Midostaurin) Prescribing Information & Safety Data.[Link]
(Referenced for parent compound toxicology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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